Cas no 777879-36-4 (5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 777879-36-4
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• MDL: MFCD03423488
• CID: 553076
• PubChem ID: 17285060
• Update Time: 2025-05-19

5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(cyclohexylmethyl)-4-ethyl-2,4-dihydro-
• 3H-1,2,4-Triazole-3-thione,5-(cyclohexylmethyl)-4-ethyl-2,4-dihydro-(9CI)
• 5-(cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• VS-06345
• 3-(cyclohexylmethyl)-4-ethyl-1H-1,2,4-triazole-5-thione
• 777879-36-4
• AKOS040713476
• MFCD03423488
• AKOS003374341
• 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423488
• Inchi： 1S/C11H19N3S/c1-2-14-10(12-13-11(14)15)8-9-6-4-3-5-7-9/h9H,2-8H2,1H3,(H,13,15)
• InChI Key： KLYYEPJPHGPTAT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2CCCCC2)N1CC

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 777879-36-4)

The compound 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 777879-36-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core with cyclohexylmethyl and ethyl substituents, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel triazole derivatives in drug discovery and crop protection.

One of the most searched questions about this compound is: "What are the applications of 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol?" Studies suggest that its thiol functional group enhances reactivity, enabling it to act as a building block for antifungal agents, enzyme inhibitors, and ligands for metal coordination. The cyclohexylmethyl moiety contributes to lipophilicity, which is critical for membrane permeability in drug design. This aligns with the current trend of optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) in medicinal chemistry.

Another trending topic is the synthetic routes for 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. Modern protocols often involve cyclization reactions of thiosemicarbazides or oxidative desulfurization of precursor molecules. Innovations in green chemistry have also led to catalytic methods that reduce waste, addressing the pharmaceutical industry's focus on sustainable synthesis. These advancements are frequently discussed in forums on organic synthesis optimization and process chemistry.

The compound’s spectroscopic characterization (e.g., NMR, IR, and MS data) is another area of interest. Researchers often search for "HNMR peaks of 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol" to validate purity and structure. Its crystalline form has been analyzed via X-ray diffraction, revealing hydrogen bonding patterns that influence its stability—a key consideration for formulation scientists.

In agrochemistry, the 1,2,4-triazole-3-thiol scaffold is explored for developing plant growth regulators and pesticide synergists. With the rise of precision agriculture, there’s increasing curiosity about how such compounds can enhance crop resilience. Searches like "triazole thiols in agriculture" reflect this demand. Notably, the ethyl group in this molecule may modulate bioavailability in soil systems, a hypothesis under investigation.

From a commercial perspective, suppliers highlight CAS 777879-36-4 as a high-purity reference standard for analytical labs. The compound’s structure-activity relationship (SAR) studies are also pivotal for patent filings, especially in jurisdictions with strict IP regulations. This ties into broader discussions about chemical patentability and generic drug development timelines.

Lastly, safety and handling of 5-(Cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol follow standard laboratory protocols. While not classified as hazardous, its thiol group warrants precautions against oxidation during storage—a detail often queried in "stability of triazole thiols" threads. Proper chemical storage guidelines are emphasized to maintain integrity for long-term research use.

In summary, CAS No. 777879-36-4 represents a multifaceted tool for chemists exploring heterocyclic chemistry, drug design, and sustainable agrochemicals. Its relevance persists as interdisciplinary studies uncover new functionalities, driven by both academic curiosity and industrial innovation.